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Compound of Interest

Compound Name:
4-amino-N,1-dimethyl-1H-

pyrazole-3-sulfonamide

CAS No.: 2151733-63-8

Cat. No.: B2604969

Get Quote

For researchers, scientists, and drug development professionals, the unambiguous structural

confirmation of novel chemical entities is a cornerstone of scientific rigor and a prerequisite for

further investigation. Substituted 1H-pyrazole-3-sulfonamides are a class of heterocyclic

compounds of significant interest in medicinal chemistry, demonstrating a wide range of

pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

[1][2] This guide provides an in-depth comparison of the essential analytical techniques for the

structural validation of these molecules, grounded in experimental data and field-proven

insights.

The Imperative of Orthogonal Validation
The synthesis of substituted 1H-pyrazole-3-sulfonamides, often involving multi-step reactions,

can yield a variety of isomers and byproducts.[3][4] Consequently, relying on a single analytical

technique is insufficient for unequivocal structure determination. An orthogonal approach,

employing multiple, complementary methods, is crucial for building a comprehensive and

trustworthy data package. This guide will focus on the "big four" of structural elucidation:
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Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass

Spectrometry (MS), and the gold standard, single-crystal X-ray Crystallography.

The Analytical Workflow: A Holistic Approach
The structural validation process should be viewed as a logical workflow, where each technique

provides a piece of the puzzle, leading to a complete and validated structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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